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Compound Name: Diallyl 2,2'-oxydiethyl dicarbonate

Cat. No.: B1669595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diallyl 2,2'-oxydiethyl dicarbonate, more commonly known as allyl diglycol carbonate (ADC),
is a thermosetting polymer monomer that has been a cornerstone in the optical industry for
decades. Its polymerized form is widely recognized by the trade name CR-39®. This material
serves as a lightweight and impact-resistant alternative to traditional glass lenses, offering
excellent optical clarity.[1] These application notes provide a comprehensive overview of the
properties, synthesis, and polymerization of ADC for the manufacturing of high-quality optical
lenses.

Properties of Poly(allyl diglycol carbonate) - CR-39®

The polymer derived from Diallyl 2,2'-oxydiethyl dicarbonate exhibits a range of optical and
mechanical properties that make it highly suitable for ophthalmic lenses and other precision
optical applications.

Optical Properties

The optical performance of a lens material is critical for ensuring clear and comfortable vision.
Key optical properties of CR-39® are summarized below.
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Property Value
Refractive Index (n_d) 1.498 - 1.504
Abbe Number (V_d) 58 - 59

Light Transmittance

> 92% (visible spectrum)

UV Cutoff

~355 nm

Mechanical and Physical Properties

The durability and comfort of optical lenses are largely determined by their mechanical and

physical properties.

Property

Value

Density

1.31 - 1.32 g/lcm3

Impact Resistance

Good (significantly better than glass)

Scratch Resistance

Highest among uncoated optical plastics

Chemical Resistance

Resistant to most solvents and chemicals

Service Temperature

Up to 100°C (continuous), up to 130°C (1 hour)

Experimental Protocols

Detailed methodologies for the synthesis of the Diallyl 2,2'-oxydiethyl dicarbonate monomer
and its subsequent polymerization into optical lenses are provided below.

Synthesis of Diallyl 2,2'-oxydiethyl dicarbonate (Allyl
Diglycol Carbonate)

Two primary methods for the synthesis of ADC are the phosgene-based route and a
transesterification route. The latter is often preferred due to the avoidance of highly toxic
phosgene derivatives.

Protocol 1: Transesterification Method
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This method involves the reaction of diethylene glycol, dimethyl carbonate, and allyl alcohol in
the presence of a catalyst.

Materials:

Diethylene glycol

Dimethyl carbonate

Allyl alcohol

Amberlyst-15 ion exchange resin (catalyst)

Procedure:

In a reaction vessel equipped with a stirrer, thermometer, and distillation column, add
diethylene glycol, allyl alcohol, and dimethyl carbonate in a molar ratio of 1:8:2.[2]

o Add the Amberlyst-15 catalyst. The mass ratio of the catalyst to diethylene glycol should be
approximately 1:0.008.[2]

o Heat the mixture to a reaction temperature of 70-80°C and maintain reflux for 2-3 hours.[2]

 After the reaction, distill the mixture to recover the byproducts and excess reactants.
Methanol is recovered at 65-90°C, followed by allyl alcohol and diallyl carbonate at 95-
140°C.[2]

o Cool the remaining mixture containing the product and catalyst to room temperature.

« Filter the mixture to separate the catalyst, yielding the Diallyl 2,2'-oxydiethyl dicarbonate
product. The catalyst can be recycled for future use.[2]

Polymerization of Diallyl 2,2'-oxydiethyl dicarbonate for
Optical Lenses

The polymerization of ADC is a free-radical chain-growth reaction that results in a highly cross-
linked, transparent thermoset polymer. Both thermal and UV-initiated polymerization methods

are common.
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Protocol 2: Thermal Polymerization (Casting)

This protocol describes the casting of optical lenses using a thermal initiator.
Materials:

 Diallyl 2,2'-oxydiethyl dicarbonate (ADC) monomer

» Diisopropyl peroxydicarbonate (IPP) or Benzoyl peroxide (BPO) as an initiator
e Glass or plastic lens molds

Procedure:

o Prepare a clear, homogeneous solution of the initiator in the ADC monomer. A typical
concentration for the initiator is 3-5% by weight.

o Carefully pour the monomer-initiator mixture into the lens molds.

o Place the filled molds in a programmable oven or water bath for curing. A typical curing cycle
involves a gradual increase in temperature to a maximum of around 95°C over a period of up
to 20 hours.[3] This slow curing process is crucial to minimize internal stresses and optical
defects.[4]

 After the curing cycle is complete, cool the molds to room temperature.

o Carefully separate the molds to release the finished polymer lenses.
Protocol 3: UV Photopolymerization

This method utilizes a photoinitiator and UV light to achieve faster curing times.
Materials:

 Diallyl 2,2'-oxydiethyl dicarbonate (ADC) monomer

e 2-hydroxy-2-methyl-1-phenyl-1-propanone (or other suitable photoinitiator)

e UV-transparent lens molds
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e UV curing chamber
Procedure:

o Prepare a solution of the photoinitiator in the ADC monomer. A typical concentration is
around 5 parts per hundred of the ADC monomer (phr).[5]

Pour the mixture into UV-transparent lens molds.

Place the molds in a UV curing chamber.

Expose the molds to UV radiation. Optimal conditions can be an irradiation intensity of 12
mW/cmz for a duration of 25 minutes.[5]

After curing, remove the molds from the chamber and allow them to cool.

Demold the cured lenses.

Visualizations
Synthesis of Diallyl 2,2'-oxydiethyl dicarbonate
(Transesterification)
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Caption: Workflow for the synthesis of Diallyl 2,2'-oxydiethyl dicarbonate.

Thermal Polymerization of Diallyl 2,2'-oxydiethyl
dicarbonate
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Caption: Workflow for the thermal polymerization of ADC to produce optical lenses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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